Cas no 2228207-94-9 (2-3-(4-fluorophenyl)-1H-pyrazol-4-yl-2-oxoacetic acid)

• Product Name: 2-3-(4-fluorophenyl)-1H-pyrazol-4-yl-2-oxoacetic acid
• CAS No: 2228207-94-9
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• CID: 5962076
• PubChem ID: 165880556
• Update Time: 2025-05-20

2-3-(4-fluorophenyl)-1H-pyrazol-4-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorophenyl)-1H-pyrazol-4-yl-2-oxoacetic acid
• 2228207-94-9
• EN300-1774483
• 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic acid

• Inchi： 1S/C11H7FN2O3/c12-7-3-1-6(2-4-7)9-8(5-13-14-9)10(15)11(16)17/h1-5H,(H,13,14)(H,16,17)
• InChI Key： SXCVDECWPQHKHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(C(=O)O)=O)C=NN1

Computed Properties

• Exact Mass: 234.04407025g/mol
• Monoisotopic Mass: 234.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83Ų

Additional information on 2-3-(4-fluorophenyl)-1H-pyrazol-4-yl-2-oxoacetic acid

Recent Advances in the Study of 2-[3-(4-Fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic Acid (CAS: 2228207-94-9)

In recent years, the compound 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic acid (CAS: 2228207-94-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and oxoacetic acid moieties, has demonstrated promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of inflammation and oncology.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic acid. The research team employed a combination of in vitro and in vivo models to assess the compound's efficacy in inhibiting key inflammatory mediators such as COX-2 and TNF-α. The results indicated a dose-dependent suppression of these mediators, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the study highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and minimal toxicity in preclinical models.

Another significant development involves the optimization of the synthetic route for 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic acid. A research group from the University of Cambridge reported a streamlined, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound. The study also provided insights into the structural-activity relationship (SAR) of the molecule, identifying key modifications that could enhance its therapeutic efficacy.

In the realm of oncology, preliminary findings from a collaborative study between academic and industry researchers have shown that 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic acid exhibits selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The compound appears to induce apoptosis through the activation of the intrinsic mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation. These findings underscore its potential as a lead compound for the development of next-generation anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-2-oxoacetic acid. Issues such as long-term safety, drug-drug interactions, and formulation stability need to be addressed in future studies. Nevertheless, the compound's multifaceted biological activities and improved synthetic accessibility position it as a valuable candidate for further investigation. Ongoing research efforts are expected to shed more light on its therapeutic potential and pave the way for its eventual application in clinical settings.